Cas no 1393100-53-2 (5-Methoxy-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-Methoxy-1-methyl-1H-pyrazol-4-amine
• CAS No: 1393100-53-2
• MF: C₅H₉N₃O
• MW: 127.144460439682
• MDL: MFCD24038710
• CID: 4698335
• PubChem ID: 82593695
• Update Time: 2025-11-03

5-Methoxy-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1-methyl-1H-pyrazol-4-amine

• MDL： MFCD24038710
• Inchi： 1S/C5H9N3O/c1-8-5(9-2)4(6)3-7-8/h3H,6H2,1-2H3
• InChI Key： IYHZZSYZWZWDGR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=NN1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Methoxy-1-methyl-1H-pyrazol-4-amine

Professional Introduction to 5-Methoxy-1-methyl-1H-pyrazol-4-amine (CAS No. 1393100-53-2)

5-Methoxy-1-methyl-1H-pyrazol-4-amine, identified by its Chemical Abstracts Service (CAS) number 1393100-53-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a structurally versatile scaffold that is widely recognized for its broad spectrum of biological activities and potential therapeutic applications. The presence of both methoxy and methyl substituents on the pyrazole ring enhances its pharmacological profile, making it a valuable intermediate in the synthesis of novel bioactive molecules.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. This structural motif is known for its ability to interact with various biological targets, including enzymes and receptors, due to its aromaticity and electron-rich nature. The 5-methoxy group introduces a hydrophilic character to the molecule, which can influence solubility and metabolic stability, while the 1-methyl group adds lipophilicity, potentially enhancing membrane permeability. These structural features make 5-Methoxy-1-methyl-1H-pyrazol-4-amine a promising candidate for further derivatization and exploration in drug discovery programs.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on pyrazole derivatives. The unique chemical properties of this compound have positioned it as a key building block in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated the potential of pyrazole-based compounds in modulating enzyme activity associated with inflammatory responses, metabolic disorders, and even certain types of cancer. The 5-Methoxy-1-methyl-1H-pyrazol-4-amine scaffold has been explored in preclinical studies for its ability to interact with biological pathways relevant to these conditions.

One of the most compelling aspects of 5-Methoxy-1-methyl-1H-pyrazol-4-amine is its versatility in chemical modification. Researchers have leveraged this compound to develop derivatives with enhanced binding affinity and selectivity for specific biological targets. For example, modifications at the 3-position of the pyrazole ring have been shown to improve interactions with certain kinases, which are critical enzymes in cellular signaling pathways involved in cancer progression. Additionally, structural variations have been investigated to optimize pharmacokinetic properties, such as reducing off-target effects and improving bioavailability.

The pharmaceutical industry has taken note of these advancements, with several companies investing in pyrazole-based drug candidates for clinical development. The synthetic accessibility of 5-Methoxy-1-methyl-1H-pyrazol-4-amine further contributes to its appeal, as it allows for rapid screening and optimization of lead compounds. Advances in synthetic methodologies have enabled chemists to introduce diverse functional groups into the pyrazole core with high efficiency, streamlining the drug discovery process.

Recent publications highlight the exploration of 5-Methoxy-1-methyl-1H-pyrazol-4-amine in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. For instance, studies have shown that combining pyrazole derivatives with conventional chemotherapeutic agents may improve treatment efficacy while minimizing side effects. This approach aligns with the growing trend toward personalized medicine, where tailored combinations of drugs are designed to address individual patient needs.

The role of computational chemistry and machine learning has also been instrumental in accelerating the discovery and optimization of 5-Methoxy-1-methyl-1H-pyrazol-4-amines derivatives. These technologies enable researchers to predict molecular properties and virtual screen large libraries of compounds for potential biological activity. By integrating experimental data with computational models, scientists can identify promising candidates for further investigation more efficiently than traditional methods alone.

In conclusion, 5-Methoxy-1-methyl-1H-pyrazol-4-amine (CAS No. 1393100-53-2) represents a significant advancement in pharmaceutical chemistry due to its structural versatility and potential therapeutic applications. Its role as a key intermediate in drug development continues to be explored across various disease areas, driven by ongoing research efforts aimed at improving human health outcomes. As new methodologies emerge and our understanding of biological pathways deepens, compounds like 5-Methoxy-1-methyl-hypypyrzolylamine will undoubtedly play an increasingly important role in shaping the future of medicine.